2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid

• IUPAC Name: 2-[butyl(thiophen-2-ylsulfonyl)amino]benzoic acid
• InChI: InChI=1S/C15H17NO4S2/c1-2-3-10-16(22(19,20)14-9-6-11-21-14)13-8-5-4-7-12(13)15(17)18/h4-9,11H,2-3,10H2,1H3,(H,17,18)
• InChI Key: PUNCEBYAFCWFLS-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C1=CC=CC=C1C(=O)O)S(=O)(=O)C2=CC=CS2
• Molecular Formula: C15H17NO4S2
• Molecular Weight: 339.4 g/mol

Description

2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid, also known as BTA, is a chemical compound that has been widely used in scientific research. BTA is a sulfonamide derivative that has shown promising results in various studies due to its unique chemical structure.

Mechanism of Action

2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid exerts its biological effects by inhibiting the activity of enzymes such as carbonic anhydrase and metalloproteinases. It also inhibits the production of pro-inflammatory cytokines and chemokines. 2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid has been shown to reduce inflammation and oxidative stress in various animal models. It has also been shown to inhibit tumor growth in vitro and in vivo. 2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid has been investigated for its potential use in the treatment of rheumatoid arthritis, cancer, and bacterial infections.

Advantages and Limitations for Lab Experiments

2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid is a relatively stable compound that can be easily synthesized in the laboratory. It has low toxicity and is well-tolerated in animal models. However, its solubility in water is limited, which can pose challenges in certain experiments. 2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid also has a short half-life in vivo, which may limit its therapeutic potential.

Future Directions

There are several potential future directions for 2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid research. One area of interest is the development of 2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid derivatives with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of 2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid in combination with other drugs for enhanced therapeutic efficacy. Additionally, 2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid could be further studied for its potential use in the treatment of other diseases such as Alzheimer's and Parkinson's disease.
Conclusion:
In conclusion, 2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid is a promising chemical compound that has shown potential in various scientific research applications. Its unique chemical structure and mechanism of action make it a valuable tool for investigating inflammation, cancer, and bacterial infections. While there are limitations to its use, 2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid research has the potential to lead to the development of new therapeutic agents for a variety of diseases.

Synthesis Methods

2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid can be synthesized by the reaction of 2-aminobenzoic acid with butylsulfonyl chloride and thiophene-2-amine. The reaction is carried out in the presence of a base such as triethylamine or pyridine. The resulting product is purified by recrystallization or column chromatography.

Scientific Research Applications

2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. 2-[Butyl(thiophen-2-ylsulfonyl)amino]benzoic acid has also been investigated for its potential use as a photosensitizer in photodynamic therapy.